1-Methoxy-2-[2-(1-prop-2-ynylbenzimidazol-2-ylthio)ethoxy]benzene
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Description
1-Methoxy-2-[2-(1-prop-2-ynylbenzimidazol-2-ylthio)ethoxy]benzene is a useful research compound. Its molecular formula is C19H18N2O2S and its molecular weight is 338.4g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
The encapsulation of molybdenum(VI) complexes with ligands similar to the structure has been reported to significantly enhance catalytic behavior, particularly for the oxidation of primary alcohols and hydrocarbons. These complexes, when encapsulated in zeolite, demonstrate improved stability, recycling ability, and operational flexibility, highlighting their potential as efficient and reusable catalysts in oxidative reactions (Ghorbanloo & Alamooti, 2017).
Materials Science and Electroluminescence
Research into Zn(II)-chelated complexes based on benzothiazole derivatives, including functionalities akin to the compound , has shown promise for white-light emission applications. These studies suggest potential uses in designing electroluminescent devices with high luminance efficiency and as materials for organic light-emitting diodes (OLEDs), where electron-transport properties are critical (Roh et al., 2009).
Organic Synthesis and Antimicrobial Activity
Benzimidazole-based compounds, bearing structural similarities to the compound under discussion, have been synthesized and evaluated for their antimicrobial activity. Notably, specific derivatives have shown significant cytotoxicity against various cancer cell lines, indicating their potential in developing new chemotherapeutic agents. The synthesis routes often involve Schiff base condensation, highlighting the versatility of these compounds in organic synthesis and their promising biological activities (Paul et al., 2015).
Surface Chemistry and Corrosion Protection
Self-assembled monolayers (SAMs) of molecules containing benzimidazole and methoxy groups have been studied for corrosion protection of metals such as copper. These SAMs exhibit significant inhibition efficiency in corrosive environments, making them valuable for applications in materials science and engineering to enhance the durability and lifespan of metal components (Rao, Iqbal, & Sreedhar, 2010).
Properties
IUPAC Name |
2-[2-(2-methoxyphenoxy)ethylsulfanyl]-1-prop-2-ynylbenzimidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-3-12-21-16-9-5-4-8-15(16)20-19(21)24-14-13-23-18-11-7-6-10-17(18)22-2/h1,4-11H,12-14H2,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWPQZQSHZXNRSY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCCSC2=NC3=CC=CC=C3N2CC#C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.